Cas no 1351591-19-9 (1-[(piperidin-4-yl)methyl]-2-(trifluoromethyl)-1H-1,3-benzodiazole dihydrochloride)

• Product Name: 1-[(piperidin-4-yl)methyl]-2-(trifluoromethyl)-1H-1,3-benzodiazole dihydrochloride
• CAS No: 1351591-19-9
• MF: C₁₄H₁₈Cl₂F₃N₃
• MW: 356.21403169632
• MDL: MFCD22587608
• CID: 5046433
• PubChem ID: 71778846
• Update Time: 2025-11-05

1-[(piperidin-4-yl)methyl]-2-(trifluoromethyl)-1H-1,3-benzodiazole dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(piperidin-4-ylmethyl)-2-(trifluoromethyl)-1H-benzimidazole dihydrochloride
• 1-(piperidin-4-ylmethyl)-2-(trifluoromethyl)benzimidazole;dihydrochloride
• 1-[(piperidin-4-yl)methyl]-2-(trifluoromethyl)-1H-1,3-benzodiazole dihydrochloride

• MDL： MFCD22587608
• Inchi： 1S/C14H16F3N3.2ClH/c15-14(16,17)13-19-11-3-1-2-4-12(11)20(13)9-10-5-7-18-8-6-10;;/h1-4,10,18H,5-9H2;2*1H
• InChI Key： YPYVWNVEKGCLQD-UHFFFAOYSA-N
• SMILES： Cl.Cl.FC(C1=NC2C=CC=CC=2N1CC1CCNCC1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 328
• Topological Polar Surface Area: 29.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 1-[(piperidin-4-yl)methyl]-2-(trifluoromethyl)-1H-1,3-benzodiazole dihydrochloride

1-[(piperidin-4-yl)methyl]-2-(trifluoromethyl)-1H-1,3-benzodiazole dihydrochloride (CAS 1351591-19-9): A Comprehensive Overview

The compound 1-[(piperidin-4-yl)methyl]-2-(trifluoromethyl)-1H-1,3-benzodiazole dihydrochloride (CAS 1351591-19-9) is a specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. This benzodiazole derivative is characterized by its unique structural features, including a piperidinylmethyl group and a trifluoromethyl substituent, which contribute to its distinct physicochemical properties and potential applications.

In recent years, the demand for heterocyclic compounds like 1-[(piperidin-4-yl)methyl]-2-(trifluoromethyl)-1H-1,3-benzodiazole dihydrochloride has surged, particularly in drug discovery and development. Researchers are increasingly exploring its role as a pharmacological intermediate or a potential bioactive scaffold. The presence of the trifluoromethyl group enhances metabolic stability and lipophilicity, making it a valuable moiety in medicinal chemistry.

The CAS 1351591-19-9 compound exhibits notable solubility in polar solvents due to its dihydrochloride salt form, which improves its handling and formulation in laboratory settings. Its molecular structure has been analyzed using advanced techniques such as NMR spectroscopy and mass spectrometry, confirming its high purity and stability under standard conditions. These properties make it suitable for various in vitro and in vivo studies.

One of the most searched questions regarding this compound is: "What are the applications of 1-[(piperidin-4-yl)methyl]-2-(trifluoromethyl)-1H-1,3-benzodiazole dihydrochloride in drug discovery?" Current research suggests its potential as a kinase inhibitor or GPCR modulator, though detailed pharmacological data remains under investigation. The piperidine moiety is known to interact with various biological targets, which could explain its growing relevance in central nervous system (CNS) research.

From a synthetic chemistry perspective, the preparation of 1-[(piperidin-4-yl)methyl]-2-(trifluoromethyl)-1H-1,3-benzodiazole dihydrochloride involves multi-step organic transformations. Key steps include the N-alkylation of the benzodiazole core and subsequent salt formation with hydrochloric acid. Process optimization has focused on improving yield and scalability while maintaining high chemical purity, addressing another common query: "How is CAS 1351591-19-9 synthesized in industrial settings?"

The global market for pharmaceutical intermediates like this compound has expanded significantly, driven by increased R&D investment in small molecule therapeutics. Analytical methods for quality control, including HPLC and chromatographic techniques, ensure batch-to-batch consistency. Regulatory compliance with ICH guidelines remains crucial for manufacturers supplying this material to research institutions and pharmaceutical companies.

Emerging trends in precision medicine and targeted drug delivery systems have further highlighted the importance of structurally diverse compounds such as 1-[(piperidin-4-yl)methyl]-2-(trifluoromethyl)-1H-1,3-benzodiazole dihydrochloride. Its molecular architecture allows for potential modifications that could enhance target selectivity or improve pharmacokinetic profiles, answering another frequently asked question: "Can CAS 1351591-19-9 be derivatized for specific therapeutic applications?"

Storage and handling recommendations for this compound typically suggest protection from moisture and maintenance at controlled room temperature. Material safety data sheets (MSDS) provide detailed guidance on proper laboratory practices, though it's important to note that this substance is not classified under hazardous categories that would restrict its research use.

In conclusion, 1-[(piperidin-4-yl)methyl]-2-(trifluoromethyl)-1H-1,3-benzodiazole dihydrochloride (CAS 1351591-19-9) represents an important building block in modern medicinal chemistry. Its combination of a benzodiazole core, piperidine functionality, and trifluoromethyl group offers multiple vectors for structural optimization in drug design. As research continues to uncover its full potential, this compound will likely remain a subject of significant scientific interest and commercial value in the pharmaceutical industry.